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Introduction

Disodium disilicate, a versatile inorganic compound, plays a crucial role as a deflocculant and

stabilizer in the preparation of ceramic slips.[1][2][3] Ceramic slips are suspensions of ceramic

particles in a liquid, typically water, and their stability is paramount for manufacturing high-

quality ceramic products through processes like slip casting.[4] These application notes provide

a comprehensive overview of the function, mechanism of action, and practical application of

disodium disilicate in ceramic science.

Chemical and Physical Properties

Disodium disilicate is a sodium silicate salt with the chemical formula Na₂Si₂O₅. It is

commercially available as a white, crystalline powder or in an aqueous solution, often referred

to as "water glass". It is highly soluble in water, forming an alkaline solution. This alkalinity,

coupled with the presence of silicate anions, is key to its function as a dispersant in ceramic

systems.

Mechanism of Action: Electrostatic Stabilization
The primary role of disodium disilicate in a ceramic slip is to induce electrostatic stabilization,

which prevents the agglomeration or "flocculation" of ceramic particles.[1][5] In an aqueous

environment, ceramic particles, such as clays and metal oxides, typically possess a surface

charge that can lead to the formation of agglomerates due to van der Waals forces of

attraction. This results in a thick, viscous slip that is difficult to work with.
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The addition of disodium disilicate counteracts this phenomenon through the following

mechanism:

Dissociation: In water, disodium disilicate dissociates into sodium cations (Na⁺) and silicate

anions (Si₂O₅²⁻).

Surface Adsorption: The silicate anions preferentially adsorb onto the surface of the ceramic

particles.

Increased Surface Charge: This adsorption increases the negative surface charge of the

particles.

Formation of an Electrical Double Layer: The now highly negatively charged particle surfaces

attract the positively charged sodium ions from the solution, forming a diffuse layer of

counter-ions around each particle. This structure is known as an electrical double layer.

Electrostatic Repulsion: The presence of these electrical double layers creates strong

repulsive forces between the particles, overcoming the attractive van der Waals forces. This

repulsion prevents the particles from agglomerating, leading to a well-dispersed, fluid slip

with a lower viscosity.[1]
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Initial State: Flocculated Ceramic Slip
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Mechanism of Electrostatic Stabilization by Disodium Disilicate.
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Quantitative Data Presentation
The optimal amount of disodium disilicate required for stabilization depends on several

factors, including the type of ceramic powder, the solids content of the slip, and the desired

final viscosity. Generally, the concentration of disodium disilicate is in the range of 0.1 to

0.6% by weight of the dry ceramic powder.[6]

Table 1: Typical Formulation Parameters for a Ceramic Slip

Parameter Typical Range Unit

Solids Content 50 - 70 % by weight

Water Content 30 - 50 % by weight

Disodium Disilicate 0.1 - 0.6
% by dry weight of ceramic

powder

Target Specific Gravity 1.7 - 1.9 g/cm³

Target Viscosity 200 - 1000 cP (mPa·s)

Table 2: Representative Effect of Disodium Disilicate Concentration on Ceramic Slip Viscosity
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Disodium Disilicate
Concentration (% by dry
weight)

Viscosity (cP) Observations

0.0 > 5000 Highly flocculated, thick paste

0.1 2500
Significant reduction in

viscosity

0.2 1000
Good fluidity, suitable for

casting

0.3 400 Near optimal deflocculation

0.4 350 Minimum viscosity achieved

0.5 450
Over-deflocculation begins,

viscosity increases

0.6 700 Further over-deflocculation

Note: The data in Table 2 is representative and the optimal concentration will vary depending

on the specific ceramic system.

Experimental Protocols
1. Protocol for Preparation of a Ceramic Slip Stabilized with Disodium Disilicate

Objective: To prepare a stable, well-dispersed ceramic slip for casting or other forming

methods.

Materials and Equipment:

Ceramic powder (e.g., alumina, zirconia, or clay body)

Disodium disilicate (powder or solution)

Deionized water

High-shear mixer or ball mill
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Beakers and graduated cylinders

Weighing balance

Procedure:

Determine the Batch Composition: Based on the desired solids content, calculate the

required mass of ceramic powder and volume of deionized water.

Prepare the Dispersant Solution: If using powdered disodium disilicate, dissolve the

calculated amount in the deionized water. A typical starting concentration is 0.3% of the dry

powder weight.

Mixing: a. Place the dispersant solution in the mixing vessel. b. While continuously stirring at

a moderate speed, slowly add the ceramic powder to the liquid. Avoid adding the powder too

quickly to prevent the formation of large agglomerates. c. Once all the powder has been

added, increase the mixing speed to high and mix for a predetermined time (e.g., 1-4 hours)

to ensure thorough dispersion. For ball milling, add milling media and mill for an extended

period (e.g., 12-24 hours).

Aging: Allow the slip to age for at least 24 hours. This allows for complete wetting of the

particles and stabilization of the slip's rheological properties.

Characterization: After aging, re-mix the slip and measure its specific gravity and viscosity to

ensure it meets the desired specifications.

2. Protocol for Measurement of Specific Gravity

Objective: To determine the ratio of the density of the ceramic slip to the density of water, which

is an indicator of the solids content.[7][8][9]

Materials and Equipment:

Prepared ceramic slip

Graduated cylinder or pycnometer (e.g., 50 or 100 mL)

Weighing balance (accurate to 0.01 g)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b077294?utm_src=pdf-body
https://www.youtube.com/watch?v=dmj7XiOd1K4
https://m.youtube.com/watch?v=OcISfc--SIU
https://m.youtube.com/watch?v=9NhN0bWGb8A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh the Empty Container: Place the clean, dry graduated cylinder or pycnometer on the

balance and tare its weight.

Fill with Slip: Carefully fill the container with the ceramic slip to a precise volume mark (e.g.,

50 mL).

Weigh the Filled Container: Weigh the container with the slip and record the mass.

Calculation: Calculate the specific gravity using the following formula: Specific Gravity =

(Mass of Slip) / (Volume of Slip)

3. Protocol for Measurement of Viscosity

Objective: To measure the resistance to flow of the ceramic slip, which is a critical parameter

for casting performance.[1][10]

Materials and Equipment:

Prepared ceramic slip

Rotational viscometer (e.g., Brookfield type) with appropriate spindles[6][11][12]

Beaker

Temperature probe

Procedure:

Sample Preparation: Place a sufficient amount of the ceramic slip into a beaker. Ensure the

slip is at a constant, recorded temperature, as viscosity is temperature-dependent.

Viscometer Setup: a. Select a spindle and rotational speed appropriate for the expected

viscosity of the slip. b. Attach the spindle to the viscometer. c. Immerse the spindle into the

slip up to the immersion mark.
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Measurement: a. Turn on the viscometer motor and allow the reading to stabilize. This may

take 30-60 seconds. b. Record the viscosity reading in centipoise (cP) or milliPascal-

seconds (mPa·s). c. It is good practice to take readings at several rotational speeds to

assess the shear-thinning or shear-thickening behavior of the slip.
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Experimental Workflow for Ceramic Slip Preparation and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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